Cas no 6315-72-6 ( )

• Product Name: &nbsp
• CAS No: 6315-72-6
• MF: C₂₀H₁₃BrO₃
• MW: 381.219424962997
• CID: 958932
• PubChem ID: 228252
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6315-72-6
• 3-(5-bromo-2-hydroxyphenyl)-3-phenyl-2-benzofuran-1-one
• 3-(5-bromo-2-hydroxy-phenyl)-3-phenyl-phthalide
• SMR001548228
• 3-(5-Bromo-2-hydroxyphenyl)-3-phenylisobenzofuran-1(3H)-one
• HMS3086L07
• NSC-21011
• cid_228252
• MLS002638762
• CHEMBL1708603
• 3-(5-bromanyl-2-oxidanyl-phenyl)-3-phenyl-2-benzofuran-1-one
• BDBM88493
• NSC21011
• 3-(5-bromo-2-hydroxyphenyl)-3-phenyl-1-isobenzofuranone
•  

• Inchi： 1S/C20H13BrO3/c21-14-10-11-18(22)17(12-14)20(13-6-2-1-3-7-13)16-9-5-4-8-15(16)19(23)24-20/h1-12,22H
• InChI Key： WPSPHXZZWGJJQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(C2C=CC=CC=2)C2C=CC=CC=2C(=O)O1)O

Computed Properties

• Exact Mass: 380.00479
• Monoisotopic Mass: 380.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53